3-Methoxybenzaldehyde
3-Methoxybenzaldehyde
3-Methoxybenzaldehyde, also known as 3-anisaldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 3-Methoxybenzaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-methoxybenzaldehyde is primarily located in the cytoplasm. 3-Methoxybenzaldehyde is an anisic tasting compound that can be found in cloves. This makes 3-methoxybenzaldehyde a potential biomarker for the consumption of this food product.
3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene.
3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene.
Brand Name:
Vulcanchem
CAS No.:
591-31-1
VCID:
VC0106831
InChI:
InChI=1S/C8H8O2/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3
SMILES:
COC1=CC=CC(=C1)C=O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
3-Methoxybenzaldehyde
CAS No.: 591-31-1
Reference Standards
VCID: VC0106831
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
| CAS No. | 591-31-1 |
|---|---|
| Product Name | 3-Methoxybenzaldehyde |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 3-methoxybenzaldehyde |
| Standard InChI | InChI=1S/C8H8O2/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3 |
| Standard InChIKey | WMPDAIZRQDCGFH-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1)C=O |
| Canonical SMILES | COC1=CC=CC(=C1)C=O |
| Boiling Point | 231.0 °C |
| Density | d 20 41.12 |
| Physical Description | Liquid |
| Description | 3-Methoxybenzaldehyde, also known as 3-anisaldehyde, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 3-Methoxybenzaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-methoxybenzaldehyde is primarily located in the cytoplasm. 3-Methoxybenzaldehyde is an anisic tasting compound that can be found in cloves. This makes 3-methoxybenzaldehyde a potential biomarker for the consumption of this food product. 3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene. |
| Synonyms | m-Anisaldehyde; 3-Methoxybenzaldehyde; 3-Methoxyphenylcarboxaldehyde; NSC 43794; m-Methoxybenzaldehyde_x000B_ |
| PubChem Compound | 11569 |
| Last Modified | Nov 11 2021 |
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